![molecular formula C6H12ClNO2 B6174503 (1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-amine hydrochloride CAS No. 2665069-70-3](/img/new.no-structure.jpg)
(1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-amine hydrochloride
Overview
Description
(1S,5R)-6,8-dioxabicyclo[321]octan-4-amine hydrochloride is a bicyclic compound with a unique structure that includes both oxygen and nitrogen atoms within its framework
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-amine hydrochloride typically involves the formation of the bicyclic structure through a series of chemical reactions. Another approach involves the condensation reactions such as the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester .
Industrial Production Methods
Industrial production of this compound may involve scalable synthetic routes that ensure high yield and purity. The use of robust and efficient chemical reactions, such as the azide-alkyne cycloaddition, is crucial for large-scale production. Additionally, the optimization of reaction conditions, including temperature, pressure, and the use of catalysts, plays a significant role in industrial synthesis.
Chemical Reactions Analysis
Types of Reactions
(1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-amine hydrochloride can undergo various types of chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.
Substitution: This reaction involves the replacement of one atom or group of atoms with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and nucleophiles or electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are optimized based on the desired reaction and product.
Major Products Formed
The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxygenated derivatives, while reduction may produce hydrogenated derivatives. Substitution reactions can result in a variety of substituted products depending on the nucleophile or electrophile used.
Scientific Research Applications
(1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-amine hydrochloride has several scientific research applications, including:
Chemistry: It is used as a key intermediate in the synthesis of complex molecules and polymers.
Biology: The compound’s unique structure makes it a valuable tool in studying biological processes and interactions.
Industry: The compound is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of (1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-amine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to (1S,5R)-6,8-dioxabicyclo[3.2.1]octan-4-amine hydrochloride include:
Uniqueness
What sets this compound apart from these similar compounds is its specific arrangement of atoms and the presence of both oxygen and nitrogen within its bicyclic structure. This unique configuration imparts distinct chemical and biological properties, making it a valuable compound for various applications.
Properties
CAS No. |
2665069-70-3 |
|---|---|
Molecular Formula |
C6H12ClNO2 |
Molecular Weight |
165.6 |
Purity |
95 |
Origin of Product |
United States |
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